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Compound of Interest

Compound Name: 2-Bromo-4-iodobenzoic acid

Cat. No.: B1342347 Get Quote

An In-depth Technical Guide to 2-Bromo-4-iodobenzoic Acid as a Chemical Intermediate

Introduction
2-Bromo-4-iodobenzoic acid is a dihalogenated aromatic carboxylic acid that serves as a

highly versatile and valuable building block in modern organic synthesis. Its utility stems from

the presence of three distinct functional groups—a carboxylic acid, a bromine atom, and an

iodine atom—which can be selectively functionalized. The differential reactivity of the carbon-

iodine (C-I) and carbon-bromine (C-Br) bonds, in particular, allows for sequential, site-selective

cross-coupling reactions, making this intermediate a powerful tool for the construction of

complex molecular architectures.

This guide provides a comprehensive overview of the physicochemical properties, safety data,

synthesis, and synthetic applications of 2-Bromo-4-iodobenzoic acid, with a focus on its role

in pharmaceutical and materials science research.

Physicochemical Properties and Safety Information
Proper handling and storage are critical for ensuring safety and maintaining the integrity of the

reagent. The compound should be handled in a well-ventilated area, using appropriate

personal protective equipment (PPE), including gloves and safety glasses.

Table 1: Physicochemical and Safety Data for 2-Bromo-4-iodobenzoic Acid
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Property Value Reference

IUPAC Name
2-bromo-4-iodobenzoic
acid

--INVALID-LINK--

CAS Number 28547-29-7 --INVALID-LINK--

Molecular Formula C₇H₄BrIO₂ --INVALID-LINK--

Molecular Weight 326.91 g/mol --INVALID-LINK--

Appearance White to off-white solid/powder N/A

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

--INVALID-LINK--

| Precautionary Statements | P261: Avoid breathing dustP280: Wear protective gloves/eye

protectionP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. | --INVALID-LINK-- |

Core Principles of Reactivity and Application
The primary synthetic value of 2-Bromo-4-iodobenzoic acid lies in the differential reactivity of

its two carbon-halogen bonds in transition metal-catalyzed cross-coupling reactions. The

carbon-iodine bond has a lower bond dissociation energy (approx. 55 kcal/mol) compared to

the carbon-bromine bond (approx. 65 kcal/mol)[1]. This difference allows for the selective

activation of the C-I bond under milder reaction conditions (e.g., lower temperatures, specific

palladium catalysts), leaving the C-Br bond intact for subsequent transformations.

This site-selectivity is highly sought after in the synthesis of:

Pharmaceuticals: Used as a scaffold to build complex biaryl structures found in novel

antibiotics and other therapeutic agents[2].

OLED Materials: Serves as a key intermediate for constructing the conjugated organic

systems required for emissive and charge-transport layers in organic light-emitting diodes
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(OLEDs).

Fine & Specialty Chemicals: Employed as a versatile building block for a wide range of

research chemicals and agrochemicals[3].

2-Bromo-4-iodobenzoic Acid Arylboronic Acid / Alkyne
(Substrate 1)

Arylboronic Acid / Alkyne
(Substrate 2)2-Bromo-4-(aryl/alkynyl)benzoic Acid

2-(aryl')-4-(aryl/alkynyl)benzoic Acid

 Milder Conditions
 (e.g., Suzuki, Sonogashira)

 Selective reaction at C-I bond

 Harsher Conditions
 (e.g., Suzuki, Buchwald-Hartwig)

 Reaction at C-Br bond
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Click to download full resolution via product page

Caption: Logical workflow for the sequential functionalization of 2-Bromo-4-iodobenzoic acid.

Synthesis of 2-Bromo-4-iodobenzoic Acid
While numerous suppliers offer this compound, a common synthetic route involves a

Sandmeyer-type reaction starting from an appropriate aminobenzoic acid precursor. The

following protocol is a representative method adapted from established procedures for

analogous compounds[4].

4-Amino-2-bromobenzoic Acid Diazonium Salt Intermediate

 1. NaNO₂, HCl
 2. 0-5 °C

2-Bromo-4-iodobenzoic Acid
 KI (aq.) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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